Methyl 3-nitro-4-(octyloxy)benzoate

Specification

• CAS No.: 62435-38-5
• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol
• IUPAC Name: methyl 3-nitro-4-octoxybenzoate
• Standard InChI: InChI=1S/C16H23NO5/c1-3-4-5-6-7-8-11-22-15-10-9-13(16(18)21-2)12-14(15)17(19)20/h9-10,12H,3-8,11H2,1-2H3
• Standard InChI Key: ZQOMAZDZYYSELK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a benzene ring substituted with:

• A nitro group (-NO₂) at the 3-position, which strongly withdraws electrons via resonance and inductive effects.

• An octyloxy group (-O-C₈H₁₇) at the 4-position, contributing significant hydrophobicity and steric bulk.

• A methyl ester (-COOCH₃) at the 1-position, enhancing solubility in organic solvents.

The molecular formula is C₁₆H₂₃NO₅, yielding a molecular weight of 309.36 g/mol (calculated).

Comparative Physical Properties

While experimental data for methyl 3-nitro-4-(octyloxy)benzoate are scarce, properties can be inferred from structurally similar compounds:

Compound	Melting Point (°C)	Boiling Point (°C)	Solubility
Methyl 3-nitrobenzoate	78–80	279	Insoluble in water
Methyl 4-methoxy-3-nitrobenzoate	N/A	N/A	Low aqueous solubility
Methyl 3-nitro-4-(octyloxy)benzoate (inferred)	45–55	>300 (decomposes)	Soluble in nonpolar solvents

The octyloxy chain likely reduces crystallinity compared to shorter-chain analogs, resulting in a lower melting point. Its extended alkyl group also enhances solubility in hydrocarbons and ethers while diminishing water solubility.

Synthesis Pathways

General Strategy

Synthesis typically involves two sequential reactions:

• Nitration of a precursor to introduce the nitro group.

• Esterification to install the methyl ester.

Nitration of 4-Octyloxybenzoic Acid

4-Octyloxybenzoic acid is treated with a nitrating agent (e.g., HNO₃/H₂SO₄) under controlled conditions. The nitro group preferentially substitutes at the 3-position due to the directing effects of the electron-donating octyloxy group.

Esterification

The resulting 3-nitro-4-octyloxybenzoic acid undergoes esterification with methanol. A common method employs thionyl chloride (SOCl₂) to activate the carboxylic acid, followed by reaction with methanol:

$$\text{3-Nitro-4-octyloxybenzoic acid} + \text{SOCl}_2 \rightarrow \text{Acid chloride intermediate} \xrightarrow{\text{CH}_3\text{OH}} \text{Methyl ester} + \text{HCl} + \text{SO}_2$$

This method, adapted from analogous ester syntheses, achieves high yields (>90%) under mild conditions.

Optimization Considerations

• Temperature Control: Nitration is exothermic; temperatures above 50°C risk side reactions (e.g., di-nitration).

• Regioselectivity: The octyloxy group’s strong para-directing effect ensures precise nitro group placement.

Functional Applications

Materials Science

The compound’s amphiphilic structure (polar nitro group + nonpolar octyloxy chain) suggests utility in:

• Liquid Crystals: As a mesogen, the rigid aromatic core and flexible alkyl chain could enable thermotropic behavior.

• Surfactants: Potential use in stabilizing emulsions or micelles due to balanced hydrophilicity/lipophilicity.

Medicinal Chemistry

Nitro groups are common in prodrugs and antimicrobial agents. While no direct studies exist, structural analogs like methyl 3-nitrobenzoate exhibit:

• Antibacterial Activity: Against Gram-positive pathogens (MIC ~50 µg/mL).

• Enzyme Inhibition: Nitroaromatics often target nitroreductases in hypoxic tumor cells.

Comparative Analysis with Analogous Compounds

Substituent Effects on Reactivity

The octyloxy group’s electron-donating nature moderates the nitro group’s electron withdrawal, altering reactivity compared to simpler nitrobenzoates:

Reaction	Methyl 3-nitrobenzoate	Methyl 3-nitro-4-(octyloxy)benzoate
Electrophilic Substitution	Low activity (deactivated ring)	Moderate (octyloxy activates ring)
Reduction of Nitro Group	Fast (H₂/Pd-C)	Slower (steric hindrance from octyloxy)

Future Research Directions

• Biological Screening: Evaluate antimicrobial or anticancer potential.

• Material Characterization: Investigate mesophase behavior for liquid crystal applications.

• Derivatization: Explore coupling reactions at the nitro group to generate amines or heterocycles.